Cas no 1255789-54-8 (citrusoside D)

citrusoside D structure
citrusoside D structure
Product Name:citrusoside D
CAS No:1255789-54-8
MF:C31H40O15
MW:652.64031124115
CID:2072176
PubChem ID:50901243
Update Time:2025-04-21

citrusoside D Chemical and Physical Properties

Names and Identifiers

    • citrusoside D
    • 1255789-54-8
    • CHEBI:70472
    • Q27138809
    • CHEMBL1651086
    • Inchi: 1S/C31H40O15/c1-15(2)42-29-26(37)28(25(36)20(13-32)44-29)46-24(35)12-31(5,39)11-23(34)45-21(30(3,4)38)14-41-27-16-6-7-22(33)43-19(16)10-18-17(27)8-9-40-18/h6-10,15,20-21,25-26,28-29,32,36-39H,11-14H2,1-5H3/t20-,21-,25-,26-,28+,29-,31?/m1/s1
    • InChI Key: OQCKBNSJKRJRSM-PCWNKMJXSA-N
    • SMILES: O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1CO)O)OC(CC(C)(CC(=O)O[C@H](COC1=C2C=CC(=O)OC2=CC2=C1C=CO2)C(C)(C)O)O)=O)O)OC(C)C

Computed Properties

  • Exact Mass: 652.23672056Da
  • Monoisotopic Mass: 652.23672056Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 15
  • Heavy Atom Count: 46
  • Rotatable Bond Count: 15
  • Complexity: 1110
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 6
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 221Ų
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